An In-depth Technical Guide on the Synthesis and Purification of 14,15-EET-SI
An In-depth Technical Guide on the Synthesis and Purification of 14,15-EET-SI
For Researchers, Scientists, and Drug Development Professionals
Introduction
14,15-Epoxyeicosatrienoic acid (14,15-EET) is a biologically active lipid mediator derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2] As a member of the epoxyeicosatrienoic acids (EETs), 14,15-EET plays a crucial role in various physiological processes, including the regulation of vascular tone, inflammation, and cell proliferation.[1][3][4] Its therapeutic potential in cardiovascular diseases has garnered significant interest in the scientific community.[5]
This technical guide provides a comprehensive overview of the synthesis and purification of 14,15-EET. The designation "14,15-EET-SI" is not a standard nomenclature. It is hypothesized that "SI" refers to a silyl (B83357) ether protecting group, a common intermediate in the chemical synthesis of complex molecules like EETs to protect the carboxylic acid or a hydroxyl group during synthesis. This guide will, therefore, detail a synthetic route to 14,15-EET that includes the use of a silyl protecting group and its subsequent removal.
Synthesis of 14,15-EET
The synthesis of 14,15-EET can be achieved through various routes. A common and effective method involves the selective epoxidation of arachidonic acid.[6] This section details a representative synthetic protocol.
Experimental Workflow for the Synthesis of 14,15-EET
Caption: Workflow for the synthesis of 14,15-EET via a silyl-protected intermediate.
Experimental Protocols
Step 1: Silylation of Arachidonic Acid
This step protects the carboxylic acid group as a silyl ester to prevent unwanted side reactions during epoxidation.
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Materials: Arachidonic acid, tert-Butyldimethylsilyl chloride (TBDMSCl), Imidazole (B134444), Anhydrous Dichloromethane (DCM).
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Procedure:
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Dissolve arachidonic acid (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., Argon).
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Add imidazole (1.2 equivalents) to the solution and stir until dissolved.
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Slowly add a solution of TBDMSCl (1.1 equivalents) in anhydrous DCM to the flask at 0°C.
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Allow the reaction to warm to room temperature and stir for 4-6 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).[7]
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Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.
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Extract the aqueous layer with DCM (3x).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain the crude silyl-protected arachidonic acid.
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Step 2: Selective Epoxidation
This step forms the epoxide ring at the 14,15-position.
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Materials: Silyl-protected arachidonic acid, meta-Chloroperoxybenzoic acid (m-CPBA), Dichloromethane (DCM).
-
Procedure:
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Dissolve the silyl-protected arachidonic acid (1 equivalent) in DCM at 0°C.
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Slowly add a solution of m-CPBA (0.9-1.0 equivalents to favor mono-epoxidation) in DCM.
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Stir the reaction at 0°C for 2-4 hours, monitoring by TLC.[7]
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Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
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Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine.
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Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to yield the crude 14,15-EET-SI.
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Step 3: Deprotection of 14,15-EET-SI
This final step removes the silyl protecting group to yield the free carboxylic acid, 14,15-EET.
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Materials: Crude 14,15-EET-SI, Tetrabutylammonium fluoride (B91410) (TBAF) solution in Tetrahydrofuran (THF).
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Procedure:
-
Dissolve the crude 14,15-EET-SI in THF.
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Add a 1M solution of TBAF in THF (1.1 equivalents) dropwise at 0°C.
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Stir the reaction at 0°C for 1-2 hours.
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Monitor the deprotection by TLC.
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Quench the reaction with water and extract with ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to obtain crude 14,15-EET.
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Quantitative Data for Synthesis
| Step | Reactant | Product | Typical Yield (%) |
| 1 | Arachidonic Acid | Silyl-protected Arachidonic Acid | >95% |
| 2 | Silyl-protected Arachidonic Acid | 14,15-EET-SI | 50-60% |
| 3 | 14,15-EET-SI | 14,15-EET | >90% |
Purification of 14,15-EET
Purification of the crude 14,15-EET is critical to remove unreacted starting materials, byproducts, and other regioisomers. High-Performance Liquid Chromatography (HPLC) is the method of choice for obtaining high-purity 14,15-EET.
Experimental Workflow for Purification
Caption: Workflow for the purification of 14,15-EET by HPLC.
Experimental Protocol for HPLC Purification
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Instrumentation: Preparative HPLC system with a UV detector.
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Column: C18 reverse-phase column.
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Mobile Phase: A gradient of acetonitrile (B52724) in water with 0.1% acetic acid.[8]
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Procedure:
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Dissolve the crude 14,15-EET in a minimal amount of the initial mobile phase.
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Inject the sample onto the equilibrated HPLC column.
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Elute with a linear gradient of acetonitrile (e.g., 40% to 100% over 30 minutes).
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Monitor the elution at a suitable wavelength (e.g., 210 nm).
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Collect fractions corresponding to the peak of 14,15-EET.
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Analyze the collected fractions for purity using analytical HPLC or LC-MS.[9]
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Pool the pure fractions and remove the solvent under reduced pressure to yield pure 14,15-EET.
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Quantitative Data for Purification and Characterization
| Parameter | Value |
| Purity (Post-HPLC) | >98% |
| Molecular Formula | C₂₀H₃₂O₃[5] |
| Molecular Weight | 320.5 g/mol [5] |
| ¹H NMR (CDCl₃, 400 MHz) δ (ppm) | 5.50-5.30 (m, 6H), 2.95 (m, 2H), 2.80 (m, 4H), 2.35 (t, 2H), 2.12 (m, 4H), 1.70 (m, 2H), 1.55-1.25 (m, 6H), 0.89 (t, 3H)[10] |
| ¹³C NMR (CDCl₃, 75 MHz) δ (ppm) | 179.1, 130.5, 129.0, 128.8, 127.2, 125.0, 124.7, 57.3, 57.0, 33.4, 31.5, 29.7, 29.3, 29.1, 27.2, 26.6, 25.6, 24.7, 22.6, 14.1[7] |
| Mass Spectrometry (ESI-MS) | m/z 319.2 [M-H]⁻ |
Signaling Pathways of 14,15-EET
14,15-EET exerts its biological effects through various signaling pathways. One notable pathway involves the activation of Transient Receptor Potential Vanilloid 4 (TRPV4) channels, leading to an increase in intracellular calcium and downstream cellular responses.[11] It also has inhibitory effects on endothelial senescence through the activation of mTOR complex 2/Akt signaling pathways.[3]
Signaling Pathway of 14,15-EET via TRPV4 Activation
Caption: 14,15-EET activates TRPV4 channels, leading to calcium influx and cellular responses.[11]
Inhibition of Endothelial Senescence by 14,15-EET
Caption: 14,15-EET inhibits endothelial senescence via the mTORC2/Akt signaling pathway.[3]
References
- 1. EET signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
- 3. Inhibitory effect of 14,15-EET on endothelial senescence through activation of mTOR complex 2/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. journals.physiology.org [journals.physiology.org]
- 5. caymanchem.com [caymanchem.com]
- 6. researchgate.net [researchgate.net]
- 7. journals.physiology.org [journals.physiology.org]
- 8. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. 14,15‐epoxyeicosatrienoic acid produced by cytochrome P450s enhances neurite outgrowth of PC12 and rat hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
